Cas no 115933-15-8 (2-(4-(Trifluoromethyl)phenyl)thiophene)

• Product Name: 2-(4-(Trifluoromethyl)phenyl)thiophene
• CAS No: 115933-15-8
• MF: C₁₁H₇F₃S
• MW: 228.233492136002
• MDL: MFCD06802546
• CID: 1024240
• PubChem ID: 12168056
• Update Time: 2025-07-25

2-(4-(Trifluoromethyl)phenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Trifluoromethyl)phenyl)thiophene
• 2-[4-(TRIFLUOROMETHYL)PHENYL]THIOPHENE
• 1-(2-thienyl)-4-(trifluoromethyl)benzene
• 2-(4-trifluoromethylphenyl) thiophene
• 2-(4'-trifluoromethylphenyl)thiophene
• 2-(4-trifluoromethylphenyl)-thiophene
• ACMC-20a752
• ANW-60180
• CTK0C6156
• SureCN154628
• Thiophene, 2-[4-(trifluoromethyl)phenyl]-
• AKOS BAR-1361
• 115933-15-8
• HS-4275
• AKOS004118972
• 2-(4-trifluoromethylphenyl)thiophene
• SCHEMBL154628
• DTXSID80479058

• MDL： MFCD06802546
• Inchi： 1S/C11H7F3S/c12-11(13,14)9-5-3-8(4-6-9)10-2-1-7-15-10/h1-7H
• InChI Key： LPKSCZAYYGRIOE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 228.02211
• Monoisotopic Mass: 228.02205588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Additional information on 2-(4-(Trifluoromethyl)phenyl)thiophene

Introduction to 2-(4-(Trifluoromethyl)phenyl)thiophene (CAS No. 115933-15-8)

2-(4-(Trifluoromethyl)phenyl)thiophene, identified by its Chemical Abstracts Service (CAS) number 115933-15-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic molecule combines a thiophene core with a phenyl group substituted at the para position with a trifluoromethyl group. The unique structural features of this compound make it a valuable scaffold for developing novel materials and bioactive molecules.

The trifluoromethyl group, characterized by its electron-withdrawing properties, plays a crucial role in modulating the electronic and steric characteristics of the molecule. This substitution enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design. In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-(4-(Trifluoromethyl)phenyl)thiophene, facilitating its exploration in various chemical and pharmaceutical applications. The synthesis typically involves cross-coupling reactions between halogenated thiophenes and trifluoromethyl-substituted phenols, often catalyzed by palladium-based catalysts. These reactions highlight the compound's versatility and its potential for further functionalization.

In the context of medicinal chemistry, 2-(4-(Trifluoromethyl)phenyl)thiophene has been investigated as a key intermediate in the development of small-molecule inhibitors targeting enzyme-catalyzed pathways relevant to diseases such as cancer and neurodegenerative disorders. The trifluoromethyl group's ability to influence enzyme binding affinity has been particularly well-documented in kinases and proteases. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on tyrosine kinases, which are overexpressed in many solid tumors.

The pharmacological profile of 2-(4-(Trifluoromethyl)phenyl)thiophene has also been explored in preclinical models. Researchers have leveraged its structural motif to design molecules that interact with specific biological targets. Notably, modifications at the thiophene ring have been shown to enhance binding interactions with receptor proteins, leading to improved therapeutic efficacy. These findings underscore the compound's potential as a lead structure for drug discovery programs.

From a material science perspective, 2-(4-(Trifluoromethyl)phenyl)thiophene has attracted attention for its applications in organic electronics. Its conjugated system and electron-withdrawing substituents make it suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices. The trifluoromethyl group contributes to steric hindrance, which can improve charge transport properties in these materials. Ongoing research aims to optimize its performance as an active layer material in next-generation electronic devices.

The synthesis and application of 2-(4-(Trifluoromethyl)phenyl)thiophene also highlight the importance of green chemistry principles in modern research. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. For example, catalytic methods that employ recyclable catalysts or solvent-free conditions have been explored to enhance the efficiency of its production.

Future directions in the study of 2-(4-(Trifluoromethyl)phenyl)thiophene may include exploring its role in drug delivery systems and nanotechnology applications. The compound's ability to form stable complexes with other molecules could be exploited for targeted therapeutic delivery or as a component in smart materials. Additionally, computational modeling techniques may further elucidate its interactions with biological targets, guiding the design of more effective derivatives.

In summary, 2-(4-(Trifluoromethyl)phenyl)thiophene (CAS No. 115933-15-8) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features, combined with recent advancements in synthetic and computational methodologies, position it as a valuable asset for researchers seeking innovative solutions in drug discovery, materials science, and beyond.